Cas no 1806693-34-4 (2-Hydroxy-5-methoxyphenylpropanal)

• Product Name: 2-Hydroxy-5-methoxyphenylpropanal
• CAS No: 1806693-34-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4962145
• PubChem ID: 19068189
• Update Time: 2025-10-23

2-Hydroxy-5-methoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxyphenylpropanal

• Inchi： 1S/C10H12O3/c1-7(6-11)9-5-8(13-2)3-4-10(9)12/h3-7,12H,1-2H3
• InChI Key： IQRSFDOGVAMVJH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)C(C=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-Hydroxy-5-methoxyphenylpropanal

2-Hydroxy-5-Methoxyphenylpropanal: A Comprehensive Overview

2-Hydroxy-5-methoxyphenylpropanal, also known by its CAS number CAS No. 1806693-34-4, is a versatile organic compound with significant applications in various fields, including fragrance production, pharmaceuticals, and material science. This compound is characterized by its unique structure, which combines a hydroxyl group (-OH) at the 2-position and a methoxy group (-OCH₃) at the 5-position of a phenyl ring, attached to a propanal moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a valuable molecule for research and industrial applications.

The synthesis of 2-hydroxy-5-methoxyphenylpropanal typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic asymmetric synthesis to achieve high enantiomeric excess in the product, which is crucial for its application in chiral drug development. Additionally, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity.

In terms of applications, 2-hydroxy-5-methoxyphenylpropanal has gained attention in the fragrance industry due to its pleasant aroma profile. The compound exhibits floral and woody notes, making it an ideal ingredient in perfumes and personal care products. Recent studies have also highlighted its potential as a precursor for synthesizing bioactive compounds with anti-inflammatory and antioxidant properties. For example, derivatives of this compound have shown promising results in inhibiting inflammatory pathways in vitro, suggesting its potential role in developing novel therapeutic agents.

The chemical stability of 2-hydroxy-5-methoxyphenylpropanal is another area of interest for researchers. Studies have demonstrated that the compound is relatively stable under neutral conditions but can undergo oxidation or condensation reactions under certain conditions. Understanding these reactivity patterns is essential for optimizing its use in industrial processes and ensuring safety during handling.

From an environmental perspective, the biodegradability and toxicity of 2-hydroxy-5-methoxyphenylpropanal have been assessed in recent eco-toxicological studies. Results indicate that the compound exhibits low acute toxicity to aquatic organisms, which aligns with its application in consumer products. However, further research is needed to evaluate its long-term ecological impact and degradation pathways in various environmental matrices.

In conclusion, 2-hydroxy-5-methoxyphenylpropanal (CAS No. 1806693-34-4) is a multifaceted compound with expanding applications across diverse industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable molecule for future innovations. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial development.